Cas no 1258639-47-2 (2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride)

• Product Name: 2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride
• CAS No: 1258639-47-2
• MF: C₁₃H₁₈ClN₅
• MW: 279.768520832062
• CID: 4582775
• Update Time: 2025-10-18

2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-ylmethyl)quinazolin-4-amine trihydrochloride
• 2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride

• Inchi： 1S/C13H17N5.ClH/c14-13-10-3-1-2-4-11(10)16-12(17-13)9-18-7-5-15-6-8-18;/h1-4,15H,5-9H2,(H2,14,16,17);1H
• InChI Key： SVUGWFDMRXWPJL-UHFFFAOYSA-N
• SMILES： NC1=NC(CN2CCNCC2)=NC2C=CC=CC1=2.Cl

2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[(piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride

2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride: A Comprehensive Overview

2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride, identified by the CAS number 1258639-47-2, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the treatment of various diseases, including cancer and neurodegenerative disorders. The structure of this compound combines a quinazoline core with a piperazine moiety, which contributes to its unique pharmacological properties.

The quinazoline ring system is a well-known scaffold in medicinal chemistry, often associated with kinase inhibition and anti-cancer activity. The piperazine group, on the other hand, is commonly used as a bioisostere or to enhance drug-like properties such as solubility and membrane permeability. Recent studies have highlighted the importance of such structural features in optimizing drug candidates for therapeutic applications. For instance, researchers have demonstrated that the substitution pattern on the quinazoline ring can significantly influence the compound's binding affinity to target proteins.

One of the most promising aspects of 2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride is its ability to modulate key signaling pathways involved in cell proliferation and survival. Preclinical studies have shown that this compound exhibits potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, its ability to inhibit specific kinases, such as those involved in the MAPK/ERK pathway, has been extensively investigated.

In addition to its anti-cancer properties, this compound has also been explored for its potential in treating neurodegenerative diseases. Recent research has focused on its ability to modulate neurotransmitter systems and reduce oxidative stress, both of which are critical factors in conditions like Alzheimer's disease and Parkinson's disease. The trihydrochloride salt form of the compound has been shown to improve bioavailability, making it a more viable option for therapeutic use.

The synthesis of 2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization with the piperazine group through various coupling reactions. The optimization of synthetic routes has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing environmental impact.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under different conditions. Moreover, computational modeling studies have been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

In terms of safety assessment, preliminary toxicological studies have indicated that 2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride exhibits a favorable safety profile at therapeutic doses. However, further long-term studies are required to fully evaluate its toxicity and potential side effects in vivo.

In conclusion, 2-[(Piperazin-1-yl)methyl]quinazolin-4-amine trihydrochloride, with its unique structural features and promising pharmacological properties, represents a valuable candidate for further exploration in drug development. As research continues to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.